Cas no 316810-88-5 (3-chloro-1H-Indazol-7-amine)

• Product Name: 3-chloro-1H-Indazol-7-amine
• CAS No: 316810-88-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD11617130
• CID: 1093316
• PubChem ID: 15896583
• Update Time: 2025-04-20

3-chloro-1H-Indazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Indazol-7-amine
• 1H-INDAZOL-7-AMINE,3-CHLORO
• 3-chloro-2H-indazol-7-amine
• 7-Amino-3-chloro-1H-indazole
• 7-amino-3-chloroindazole
• AK148053
• PB16405
• RP02537
• Y8687
• MFCD11617130
• SY098814
• 3-Chloro-1H-indazol-7-ylamine
• AS-50816
• A875832
• DTXSID501310512
• CS-0051422
• AKOS006319174
• P11178
• 316810-88-5
• J-512166

• MDL： MFCD11617130
• Inchi： 1S/C7H6ClN3/c8-7-4-2-1-3-5(9)6(4)10-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： INNKUCJPAUKEPR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C2=NN1)N

Computed Properties

• Exact Mass: 167.02518
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles